2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C27H24N4O5/c1-5-16-10-12-18(13-11-16)31-27(32)20-9-7-6-8-19(20)23(29-31)26-28-25(30-36-26)17-14-21(33-2)24(35-4)22(15-17)34-3/h6-15H,5H2,1-4H3
• InChI Key: AGVXALHDNISBPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C27H24N4O5
• Molecular Weight: 484.5 g/mol
• CAS No.: 1206984-94-2

Description

2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C27H24N4O5 and its molecular weight is 484.512. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Compounds with structural similarities to 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one have been synthesized and show notable antimicrobial activities. For example, 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-derivatives of phthalazine were found to possess significant antimicrobial properties (El-hashash et al., 2012).

Anticancer Evaluation

• Anticancer Properties : Derivatives of the compound have shown promising results in anticancer evaluations. N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, similar in structure, were synthesized and displayed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).

Adenosine Receptor Antagonism

• Human A3 Adenosine Receptor Antagonists : The 2-phenylphthalazin-1(2H)-one scaffold, closely related to this compound, has been identified as a core skeleton for designing potent and selective human A3 adenosine receptor antagonists. This discovery suggests potential therapeutic applications (Poli et al., 2011).

Biological Evaluation

• Antibacterial and Antifungal Evaluation : Synthesized phthalazine derivatives have been evaluated for their antibacterial and antifungal properties. Many of these derivatives have shown effective results against various bacterial and fungal strains, indicating potential for developing new antimicrobial agents (Sridhara et al., 2010).